4-chloro-2-{(E)-[(3,5-dichlorophenyl)imino]methyl}phenol

• IUPAC Name: 4-chloro-2-[(3,5-dichlorophenyl)iminomethyl]phenol
• InChI: InChI=1S/C13H8Cl3NO/c14-9-1-2-13(18)8(3-9)7-17-12-5-10(15)4-11(16)6-12/h1-7,18H
• InChI Key: GKAZVFMZGJIAFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C=NC2=CC(=CC(=C2)Cl)Cl)O
• Molecular Formula: C13H8Cl3NO
• Molecular Weight: 300.6 g/mol

Description

“4-chloro-2-{(E)-[(3,5-dichlorophenyl)imino]methyl}phenol” is a biochemical used for proteomics research. It has a molecular formula of C13H8Cl3NO and a molecular weight of 300.57.

Scientific Research Applications

Synthesis and Bioactivity

A study by Muhammad Ashfaq et al. (2022) focused on the synthesis, crystal structure, and bioactivity of imine derivatives, highlighting their potential inhibition properties against crucial proteins of SARS-CoV-2. This research underscores the relevance of these compounds in medicinal chemistry and their potential applications in developing therapeutic agents against viral infections (Ashfaq et al., 2022).

Environmental Applications

Research by M. Castillo et al. (1997) explored the determination of priority phenolic compounds, including 4-chlorophenol derivatives, in water and industrial effluents. This study demonstrates the environmental relevance of these compounds, particularly in water quality monitoring and the assessment of industrial pollution (Castillo et al., 1997).

Spectroscopic and Theoretical Studies

Güneş Demirtaş et al. (2018) conducted crystallographic, spectroscopic, and theoretical studies on salicylideneaniline derivatives. Such investigations provide insights into the molecular structure and properties of these compounds, facilitating their application in materials science and chemical engineering (Demirtaş et al., 2018).

Chemosensor Development

F. Naderi et al. (2019) synthesized a Schiff base receptor for the detection of hydrogen carbonate anions, showcasing the application of 4-chloro-2-{(E)-[(3,5-dichlorophenyl)imino]methyl}phenol derivatives in developing chemosensors for environmental and analytical chemistry (Naderi et al., 2019).